4-(4-Chlorophenyl)pyridine
Cat. No. B1584452
M. Wt: 189.64 g/mol
InChI Key: AVQOPXNLTUXDRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08110642B2
Procedure details
This Example was carried out in the same manner as Example 1, except that 5.0 g (0.032 mol) of 4-chloro-phenyl boronic acid, 10.0 g (0.064 mol) of 4-bromopyridine, 150□ of tetrahydrofuran and 2M potassium carbonate solution (20□) were added and then 0.37 g (3 mol %) of palladium tetrakistriphenylphosphine [(pd(PPh3)4] was used as a catalyst. Finally, after the resulting solution was heated to reflux at 80° C. for 24 hours, the 4-(4-chloro-phenyl)pyridine was isolated. The yield was 60%.
[Compound]
Name
palladium tetrakistriphenylphosphine
Quantity
0.37 g
Type
reactant
Reaction Step Four
Yield
60%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5](B(O)O)=[CH:4][CH:3]=1.Br[C:12]1[CH:17]=[CH:16][N:15]=[CH:14][CH:13]=1.C(=O)([O-])[O-].[K+].[K+]>C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.[Pd].O1CCCC1>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:12]2[CH:17]=[CH:16][N:15]=[CH:14][CH:13]=2)=[CH:4][CH:3]=1 |f:2.3.4,5.6.7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
|
|
Smiles
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ClC1=CC=C(C=C1)B(O)O
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Step Two
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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BrC1=CC=NC=C1
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Step Three
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Step Four
[Compound]
|
Name
|
palladium tetrakistriphenylphosphine
|
|
Quantity
|
0.37 g
|
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Type
|
reactant
|
|
Smiles
|
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Step Five
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
catalyst
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|
Smiles
|
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Pd]
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Step Six
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Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
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Details
|
were added
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
Finally, after the resulting solution was heated
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC=C(C=C1)C1=CC=NC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
